Cas no 1261910-35-3 (4-Chloro-2-(3,4-methylenedioxyphenyl)benzoic acid)

4-Chloro-2-(3,4-methylenedioxyphenyl)benzoic acid is a synthetic benzoic acid derivative featuring a chloro-substituted aromatic ring and a methylenedioxyphenyl moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its structural complexity, which allows for versatile functionalization. The presence of the methylenedioxy group enhances its potential as a precursor in the development of bioactive molecules, particularly in medicinal chemistry applications. Its well-defined molecular structure ensures reproducibility in synthetic pathways, making it a reliable intermediate for specialized chemical transformations. The compound’s stability under standard conditions further supports its utility in research and industrial settings.

4-Chloro-2-(3,4-methylenedioxyphenyl)benzoic acid structure

1261910-35-3 structure

Product Name:4-Chloro-2-(3,4-methylenedioxyphenyl)benzoic acid

CAS No:1261910-35-3

MF:C₁₄H₉ClO₄

MW:276.67186331749

MDL:MFCD18320315

CID:5168076

Update Time:2026-03-04

4-Chloro-2-(3,4-methylenedioxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-(3,4-methylenedioxyphenyl)benzoic acid
- 2-(1,3-Benzodioxol-5-yl)-4-chlorobenzoic acid
- MDL： MFCD18320315
- Inchi： 1S/C14H9ClO4/c15-9-2-3-10(14(16)17)11(6-9)8-1-4-12-13(5-8)19-7-18-12/h1-6H,7H2,(H,16,17)
- InChI Key： KWCFTRNUCRTPKJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1=CC=C2C(=C1)OCO2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 348
XLogP3: 3.5
Topological Polar Surface Area: 55.8

4-Chloro-2-(3,4-methylenedioxyphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327470-5 g	4-Chloro-2-(3,4-methylenedioxyphenyl)benzoic acid, 95%; .	1261910-35-3	95%	5g	€1159.00	2023-04-26
abcr	AB327470-5g	4-Chloro-2-(3,4-methylenedioxyphenyl)benzoic acid, 95%; .	1261910-35-3	95%	5g	€1159.00	2025-04-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Chloro-2-(3,4-methylenedioxyphenyl)benzoic acid

4-Chloro-2-(3,4-Methylenedioxyphenyl)Benzoic Acid: A Comprehensive Overview

4-Chloro-2-(3,4-methylenedioxyphenyl)benzoic acid, also known by its CAS number 1261910-35-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a chlorine atom at the 4-position and a 3,4-methylenedioxyphenyl group at the 2-position. The presence of these substituents imparts distinctive chemical and biological properties to the molecule, making it a subject of extensive research.

The synthesis of 4-chloro-2-(3,4-methylenedioxyphenyl)benzoic acid has been explored through various methodologies. Recent studies have focused on optimizing synthetic routes to enhance yield and purity. One notable approach involves the use of coupling reactions, where the benzoic acid derivative is formed via a Ullmann-type coupling or Suzuki-Miyaura cross-coupling. These methods leverage palladium catalysts to facilitate the formation of carbon-carbon bonds, ensuring high efficiency and selectivity. Additionally, researchers have investigated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The biological activity of 4-chloro-2-(3,4-methylenedioxyphenyl)benzoic acid has been a focal point in recent studies. Preclinical data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties. In particular, its ability to inhibit cyclooxygenase (COX) enzymes has drawn attention for potential applications in pain management and inflammatory diseases. Furthermore, studies have demonstrated that the compound may possess neuroprotective effects, making it a candidate for therapies targeting neurodegenerative disorders such as Alzheimer's disease.

The structural features of 4-chloro-2-(3,4-methylenedioxyphenyl)benzoic acid contribute significantly to its pharmacokinetic profile. The methylenedioxy group enhances lipophilicity, which may improve absorption and bioavailability. Conversely, the hydrophilic carboxylic acid group could influence solubility and distribution within biological systems. Recent research has employed computational modeling to predict these properties more accurately, aiding in the design of optimized drug delivery systems.

In terms of applications, 4-chloro-2-(3,4-methylenedioxyphenyl)benzoic acid holds promise in both pharmaceutical and agrochemical industries. Its anti-inflammatory properties make it a potential lead compound for developing novel therapeutic agents. Additionally, its antioxidant activity suggests utility in food preservation and cosmetic formulations where oxidative stability is critical.

Recent advancements in analytical techniques have further elucidated the properties of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These tools are essential for ensuring consistency in preclinical studies and regulatory submissions.

In conclusion, 4-chloro-2-(3,4-methylenedioxyphenyl)benzoic acid, CAS number 1261910-35-3, represents a versatile compound with diverse applications across multiple scientific domains. Ongoing research continues to uncover new insights into its chemical synthesis, biological activity, and potential uses. As our understanding of this compound deepens, it is poised to play an increasingly important role in both academic research and industrial applications.